Cas no 160012-84-0 (3-O-(2-Methylpropanoyl)-(2R,3R)-3,3',5,7-Tetrahydroxyflavanone)

3-O-(2-Methylpropanoyl)-(2R,3R)-3,3',5,7-Tetrahydroxyflavanone structure
160012-84-0 structure
Product Name:3-O-(2-Methylpropanoyl)-(2R,3R)-3,3',5,7-Tetrahydroxyflavanone
CAS No:160012-84-0
MF:C19H18O7
MW:358.342026233673
CID:2064902
Update Time:2025-04-10

3-O-(2-Methylpropanoyl)-(2R,3R)-3,3',5,7-Tetrahydroxyflavanone Chemical and Physical Properties

Names and Identifiers

    • 3-O-(2-Methylpropanoyl)-(2R,3R)-3,3',5,7-Tetrahydroxyflavanone
    • 5,7,3'-trihydroxy-3-isobutyroylflavanonol
    • Propanoic acid, 2-methyl-, 3,4-dihydro-5,7-dihydroxy-2-(3-hydroxyphenyl)-4-oxo-2H-1-benzopyran-3-yl ester, trans-
    • Inchi: 1S/C19H18O7/c1-9(2)19(24)26-18-16(23)15-13(22)7-12(21)8-14(15)25-17(18)10-4-3-5-11(20)6-10/h3-9,17-18,20-22H,1-2H3
    • InChI Key: ZMADGMGPOXUDTA-UHFFFAOYSA-N
    • SMILES: CC(C(OC1C(=O)C2C(=CC(=CC=2O)O)OC1C1C=C(O)C=CC=1)=O)C

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • XLogP3: 1.312

Experimental Properties

  • Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
  • Boiling Point: 604.0±55.0 °C(predicted)
  • pka: 7.24±0.60(predicted)
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